Cas no 99-06-9 (3-Hydroxybenzoic acid)

• Product Name: 3-Hydroxybenzoic acid
• CAS No: 99-06-9
• MF: C₇H₆O₃
• MW: 138.120742321014
• MDL: MFCD00002506
• CID: 34999
• PubChem ID: 7420
• Update Time: 2025-12-23

3-Hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxybenzoic acid
• m-Hydroxybenzoic acid
• 3-Hydroxy&nbsp
• benzoic&nbsp
• acid
• m-Salicylic Acid
• 3-Carboxyphenol
• 3-hydroxybenzoate
• 3-hydroxy-benzoicaci
• meta-hydroxybenzoic acid
• m-Hba
• m-Hydroxybenzoic
• m-hydroxy-benzoicaci
• m-hydroxylbenzoic acid
• m-Oxybenzoic acid
• RARECHEM AL BO 0049
• Benzoicacid, m-hydroxy- (8CI)
• Benzoic acid, 3-hydroxy-
• Benzoic acid, m-hydroxy-
• Acido m-idrossibenzoico
• 3-Hydroxy benzoic acid
• Kyselina 3-hydroxybenzoova
• 3-hydroxy-benzoic acid
• Acido m-idrossibenzoico [Italian]
• Kyselina 3-hydroxybenzoova [Czech]
• 2ZFW40OJ7U
• IJFXRHURBJZNAO-UHFFFAOYSA-N
• m-hydroxy
• kyselina3-hydroxybenzoova
• m-salicylicacid
• m-Hydroxybenzoic Acid 3-Hydroxybenzoic Acid
• m-HydroxybenzoicacidM-HydroxybenzoicAcid

• MDL： MFCD00002506
• Inchi： 1S/C7H6O3/c8-6-3-1-2-5(4-6)7(9)10/h1-4,8H,(H,9,10)
• InChI Key： IJFXRHURBJZNAO-UHFFFAOYSA-N
• SMILES： OC(C1C=C(O)C=CC=1)=O
• BRN： 0508160

Computed Properties

• Exact Mass: 138.03200
• Monoisotopic Mass: 138.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: White crystals
• Density: 1.4850
• Melting Point: 200-203 °C (lit.)
• Boiling Point: 346.1°C at 760 mmHg
• Flash Point: 220 ºC
• Refractive Index: 1.4600 (estimate)
• PH: 3 (H2O)Aqueous solution
• Solubility: Slightly soluble in water;Solubility in Methanol:almost transparency;
• Water Partition Coefficient: Slightly soluble
• PSA: 57.53000
• LogP: 1.09040
• FEMA: 4431 | 3-HYDROXYBENZOIC ACID
• pka: 4.06(at 19℃)
• Sensitiveness: Sensitive to light
• Solubility: Slightly soluble in water and benzene, soluble in ethanol and ether. Slightly soluble in cold water.
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Hydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：DH1924980
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Hydroxybenzoic acid

Introduction to 3-Hydroxybenzoic Acid (CAS No. 99-06-9)

3-Hydroxybenzoic acid, with the chemical formula C₇H₆O₄, is a fundamental organic compound belonging to the class of hydroxybenzoic acids. Its CAS number 99-06-9 uniquely identifies it in the chemical industry and academic research. This compound is widely recognized for its diverse applications in pharmaceuticals, cosmetics, and industrial processes. The presence of both hydroxyl and carboxyl functional groups makes it a versatile intermediate in organic synthesis, enabling its use in the development of various derivatives with enhanced biological activities.

The structural simplicity of 3-Hydroxybenzoic acid allows for extensive modifications, which has led to its exploration in numerous scientific studies. Recent advancements in medicinal chemistry have highlighted its potential as a precursor in the synthesis of bioactive molecules. For instance, researchers have been investigating its role in the development of novel antimicrobial agents, leveraging its ability to interact with bacterial cell membranes and disrupt essential metabolic pathways.

In the realm of pharmaceuticals, 3-Hydroxybenzoic acid has been utilized as a key intermediate in the production of certain non-steroidal anti-inflammatory drugs (NSAIDs). Its hydroxyl group can be easily modified through esterification or amidation reactions, leading to compounds with improved pharmacokinetic properties. A notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Hydroxybenzoic acid exhibit significant COX-2 inhibition, making them promising candidates for treating chronic inflammatory conditions.

Beyond pharmaceutical applications, 3-Hydroxybenzoic acid finds utility in the cosmetics industry. Its antioxidant properties make it an effective ingredient in skincare formulations designed to combat oxidative stress and aging-related damage. Additionally, its ability to chelate metal ions has led to its incorporation into anti-pollution creams, which help neutralize harmful environmental toxins.

Industrial applications of 3-Hydroxybenzoic acid are equally noteworthy. It serves as a precursor in the synthesis of dyes and pigments due to its ability to form stable complexes with metal ions. These complexes exhibit vibrant colors and are used in textile dyeing and printing industries. Furthermore, its role in polymer chemistry has been explored, where it acts as a cross-linking agent to enhance the durability and flexibility of synthetic materials.

The environmental impact of 3-Hydroxybenzoic acid has also been a subject of interest. Studies have shown that it can be biodegraded under certain conditions, reducing its ecological footprint. This biodegradability is attributed to its reactive functional groups, which facilitate microbial degradation processes. However, researchers are still investigating optimal conditions for maximizing this degradation while maintaining its efficacy in various applications.

Recent research has also delved into the potential use of 3-Hydroxybenzoic acid in sustainable agriculture. Its derivatives have been tested as natural herbicides due to their ability to inhibit weed growth without harming crops. This aligns with the growing demand for eco-friendly agricultural practices that minimize environmental impact.

The synthesis of 3-Hydroxybenzoic acid itself is another area of active investigation. Traditional methods involve oxidation of benzyl alcohol or hydrolysis of esters derived from benzaldehyde. However, modern techniques such as catalytic hydrogenation and enzymatic conversion are being explored to improve yield and reduce waste. These advancements not only enhance efficiency but also align with green chemistry principles by minimizing hazardous byproducts.

In conclusion, 3-Hydroxybenzoic acid (CAS No. 99-06-9) is a multifaceted compound with far-reaching implications across multiple industries. Its versatility stems from its structural features and reactivity, which allow for diverse modifications and applications. As research continues to uncover new uses for this compound, its importance in science and industry is likely to grow even further.